N-[(2-hydroxy-7-methoxy-3-quinolinyl)methyl]-N-methylacetamide

• IUPAC Name: N-[(7-methoxy-2-oxo-1H-quinolin-3-yl)methyl]-N-methylacetamide
• InChI: InChI=1S/C14H16N2O3/c1-9(17)16(2)8-11-6-10-4-5-12(19-3)7-13(10)15-14(11)18/h4-7H,8H2,1-3H3,(H,15,18)
• InChI Key: BBKYZQKBWNNSDI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C)CC1=CC2=C(C=C(C=C2)OC)NC1=O
• Molecular Formula: C14H16N2O3
• Molecular Weight: 260.29 g/mol

Description

The chemical compound N-[(2-hydroxy-7-methoxy-3-quinolinyl)methyl]-N-methylacetamide is a quinoline derivative. Quinoline derivatives are known for their diverse biological activities and are often studied for their potential in medicinal chemistry. This compound, similar to other quinoline derivatives, may exhibit unique chemical and physical properties worth exploring.

Synthesis Analysis

The synthesis of related quinoline derivatives involves several steps, including acetylation, esterification, and cyclization reactions. Key intermediates such as α-acetoxy-1,4-dihydro-2-methyl-4-oxo-3-quinolineacetic acid esters are typically prepared by catalytic hydrogenation followed by various other synthetic steps to form the final quinoline compounds (Kurihara, Nasu, & Mihara, 1983).

Molecular Structure Analysis

Quinoline derivatives exhibit planar molecular structures, contributing to their specific chemical behaviors. The molecular structure is characterized by bond lengths and angles within expected ranges, showing significant conjugation and planarity. Intramolecular hydrogen bonds contribute to the overall stability and planarity of these molecules (Wen et al., 2006).

Chemical Reactions and Properties

Quinoline derivatives react with various chemical agents, undergoing processes such as protonation, methylation, and interaction with acids. These reactions often lead to changes in fluorescence and the formation of new compounds, indicating the reactive nature of these molecules (Karmakar & Baruah, 2008).

Physical Properties Analysis

Physical properties such as melting points, boiling points, and solubilities of quinoline derivatives are influenced by their molecular structure. The planar structure and intramolecular hydrogen bonding contribute to the distinct physical properties observed in these compounds.

Chemical Properties Analysis

The chemical properties of N-[(2-hydroxy-7-methoxy-3-quinolinyl)methyl]-N-methylacetamide would likely include its acidity, basicity, and reactivity towards various organic and inorganic compounds. These properties are determined by the functional groups present in the molecule and its overall molecular structure.

• (Kurihara, Nasu, & Mihara, 1983)
• (Wen et al., 2006)
• (Karmakar & Baruah, 2008)

Future Directions

The future directions for the study of “N-[(2-hydroxy-7-methoxy-3-quinolinyl)methyl]-N-methylacetamide” and related compounds could involve further exploration of their synthesis methods, structural analysis, chemical reactions, mechanisms of action, and physical and chemical properties. Additionally, their potential applications in medicinal chemistry could be explored.